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Compound of Interest

Compound Name: Eupahualin C

Cat. No.: B593240 Get Quote

CAS Number: 108525-39-9

This technical guide provides a comprehensive overview of the chemical properties, biological

activity, and relevant experimental protocols for Eupahualin C, a sesquiterpene lactone of

interest to researchers in drug discovery and development.

Chemical and Physical Properties
Eupahualin C is a natural product isolated from the plant Eupatorium hualienense. Its

fundamental properties are summarized below. While experimental data for some physical

properties are not readily available in published literature, predicted values provide useful

estimates.
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Property Value Source

Molecular Formula C₂₀H₂₄O₆ N/A

Molecular Weight 360.406 g/mol N/A

IUPAC Name

2-Butenoic acid, 4-hydroxy-2-

methyl-,

(3aR,4R,6E,10E,11aR)-6-

formyl-2,3,3a,4,5,8,9,11a-

octahydro-10-methyl-3-

methylene-2-

oxocyclodeca[b]furan-4-yl

ester, (2E)-

N/A

Predicted Boiling Point 581.8 ± 50.0 °C N/A

Predicted Density 1.21 ± 0.1 g/cm³ N/A

Predicted Flash Point 205.4 ± 23.6 °C N/A

Predicted Refractive Index 1.551 N/A

Biological Activity
Eupahualin C has demonstrated cytotoxic effects against human cancer cell lines, specifically:

Human chronic myelogenous leukemia (K562)

Human bone cancer (U2OS)

The primary mechanism of its anti-cancer activity is suggested to be the induction of apoptosis.

Experimental Protocols
Extraction and Isolation of Eupahualin C from
Eupatorium hualienense
The following is a general protocol for the extraction and isolation of sesquiterpene lactones

from Eupatorium species, which can be adapted for Eupahualin C.
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Extraction

Solvent Partitioning

Chromatographic Purification

Air-dried and powdered E. hualienense

Maceration with methanol at room temperature

Filtration and concentration under reduced pressure

Crude methanol extract

Suspend crude extract in water

Partition with n-hexane

remove non-polar compounds

Partition with chloroform n-Hexane fraction

Partition with ethyl acetate Chloroform fraction

Aqueous residue Ethyl acetate fraction

Subject active fraction (e.g., ethyl acetate) to silica gel column chromatography

Elute with a gradient of n-hexane and ethyl acetate

Collect and pool fractions based on TLC analysis

Further purify fractions by preparative HPLC

Isolated Eupahualin C

Click to download full resolution via product page

Caption: General workflow for the extraction and isolation of Eupahualin C.
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Cytotoxicity Assay (MTT Assay)
The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric

assay for assessing cell metabolic activity and can be used to determine the cytotoxic effects of

Eupahualin C on K562 and U2OS cells.
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Cell Culture and Seeding

Treatment with Eupahualin C

MTT Assay

Data Analysis

Culture K562 or U2OS cells in appropriate medium

Seed cells into 96-well plates at a density of 5x10^3 to 1x10^4 cells/well

Incubate for 24 hours to allow for cell attachment (for U2OS)

Prepare serial dilutions of Eupahualin C in culture medium

Add different concentrations of Eupahualin C to the wells

Include a vehicle control (e.g., DMSO)

Incubate for 24, 48, or 72 hours

Add MTT solution (5 mg/mL in PBS) to each well

Incubate for 4 hours at 37°C

Remove the medium and add DMSO to dissolve formazan crystals

Measure absorbance at 570 nm using a microplate reader

Calculate cell viability as a percentage of the control

Determine the IC50 value (concentration that inhibits 50% of cell growth)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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